nivadensin
Description
Nivadensin (CAS No.: 10176-66-6), also known as nevadensin or 5,7-dihydroxy-4',6,8-trimethoxyflavone, is a naturally occurring flavone derivative isolated from plants such as Iva nevadensis and Acanthopanax trifoliatus . Its molecular formula is C₁₈H₁₆O₇ (molecular weight: 344.31 g/mol), featuring hydroxyl groups at positions 5 and 7 and methoxy groups at positions 4', 6, and 8 on the flavone backbone . Its pharmacokinetic properties, such as absorption and distribution in biological systems, have been studied in rodent models .
Properties
CAS No. |
100630-09-9 |
|---|---|
Molecular Formula |
C18H16O8 |
Synonyms |
nivadensin |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Implications
Pharmacokinetic Properties
- This compound reaches peak plasma concentration in rats within 1–2 hours post-administration, with a half-life of ~4 hours .
Extraction and Stability
- Optimal extraction parameters: 70% ethanol, 2.5 hours, and 1:1 solid-liquid ratio, achieving ~95% yield .
- Methoxy groups enhance stability under acidic conditions compared to hydroxylated flavones .
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